Cas no 2229096-34-6 (3-{2-(trifluoromethoxy)phenylmethyl}azetidin-3-ol)

• Product Name: 3-{2-(trifluoromethoxy)phenylmethyl}azetidin-3-ol
• CAS No: 2229096-34-6
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• CID: 6276859
• PubChem ID: 165668928
• Update Time: 2025-06-08

3-{2-(trifluoromethoxy)phenylmethyl}azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{2-(trifluoromethoxy)phenylmethyl}azetidin-3-ol
• EN300-1944725
• 2229096-34-6
• 3-{[2-(trifluoromethoxy)phenyl]methyl}azetidin-3-ol

• Inchi： 1S/C11H12F3NO2/c12-11(13,14)17-9-4-2-1-3-8(9)5-10(16)6-15-7-10/h1-4,15-16H,5-7H2
• InChI Key： AJSRJGUGIBNNQP-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1CC1(CNC1)O)(F)F

Computed Properties

• Exact Mass: 247.08201311g/mol
• Monoisotopic Mass: 247.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-{2-(trifluoromethoxy)phenylmethyl}azetidin-3-ol

Comprehensive Overview of 3-{2-(trifluoromethoxy)phenylmethyl}azetidin-3-ol (CAS No. 2229096-34-6)

The compound 3-{2-(trifluoromethoxy)phenylmethyl}azetidin-3-ol (CAS No. 2229096-34-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a trifluoromethoxy group and an azetidin-3-ol moiety makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a building block for novel bioactive molecules, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like 3-{2-(trifluoromethoxy)phenylmethyl}azetidin-3-ol has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical in the development of next-generation therapeutics, especially in areas such as central nervous system (CNS) disorders and anti-inflammatory agents. The compound's CAS No. 2229096-34-6 is frequently searched in academic and industrial databases, reflecting its growing relevance in cutting-edge research.

One of the key advantages of 3-{2-(trifluoromethoxy)phenylmethyl}azetidin-3-ol is its versatility in synthetic chemistry. The azetidin-3-ol ring serves as a rigid scaffold, enabling precise spatial orientation of functional groups. This characteristic is highly valued in structure-activity relationship (SAR) studies, where minor modifications can lead to significant changes in biological activity. Additionally, the trifluoromethoxy group is known to improve pharmacokinetic properties, making it a favored substituent in medicinal chemistry.

The compound's potential extends beyond pharmaceuticals. In agrochemical research, 3-{2-(trifluoromethoxy)phenylmethyl}azetidin-3-ol is being explored for its role in developing new pesticides and herbicides. The fluorine atoms contribute to increased resistance to degradation, ensuring longer-lasting efficacy in field applications. This aligns with the global trend toward sustainable agriculture, where efficiency and environmental impact are paramount concerns.

From a technical standpoint, the synthesis of 3-{2-(trifluoromethoxy)phenylmethyl}azetidin-3-ol involves multi-step organic reactions, often requiring advanced techniques such as asymmetric catalysis and microwave-assisted synthesis. These methods are essential for achieving high yields and enantiomeric purity, which are critical for industrial-scale production. Researchers are also investigating greener synthetic routes to align with the principles of green chemistry.

In conclusion, 3-{2-(trifluoromethoxy)phenylmethyl}azetidin-3-ol (CAS No. 2229096-34-6) represents a fascinating intersection of chemistry and innovation. Its structural complexity and functional diversity make it a valuable asset in multiple scientific disciplines. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.